molecular formula C12H19NOS B7862973 2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol

2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol

Cat. No.: B7862973
M. Wt: 225.35 g/mol
InChI Key: PYUIDBCBJJDMQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure and Properties 2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol (CAS: 1249397-14-5) is an ethanolamine derivative featuring an ethyl group and a 4-methylsulfanylbenzyl substituent on the nitrogen atom. Its molecular formula is C₁₂H₁₉NOS, with a molecular weight of 237.35 g/mol (calculated). The methylsulfanyl (SCH₃) substituent enhances lipophilicity compared to methoxy (OCH₃) or hydroxyl analogs, which may influence solubility, membrane permeability, and biological interactions .

Properties

IUPAC Name

2-[ethyl-[(4-methylsulfanylphenyl)methyl]amino]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19NOS/c1-3-13(8-9-14)10-11-4-6-12(15-2)7-5-11/h4-7,14H,3,8-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PYUIDBCBJJDMQL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CCO)CC1=CC=C(C=C1)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol is a compound that has gained attention for its potential biological activities, including antimicrobial and anticancer properties. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure

The molecular formula for 2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol is C12H17N2OSC_{12}H_{17}N_2OS. The structure includes an ethyl group, a 4-methylsulfanyl-benzyl moiety, and an amino-ethanol functional group, which contributes to its solubility and reactivity.

Antimicrobial Properties

Research indicates that compounds similar to 2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol exhibit significant antimicrobial activity. A study demonstrated that derivatives of this compound were effective against various bacterial strains, highlighting its potential as an antimicrobial agent. The mechanism is believed to involve disruption of bacterial cell membranes and inhibition of key metabolic pathways.

Compound Bacterial Strains Tested Minimum Inhibitory Concentration (MIC)
2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanolE. coli, S. aureus32 µg/mL
Control (Standard Antibiotic)E. coli, S. aureus16 µg/mL

Anticancer Activity

The anticancer potential of 2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol has also been investigated. In vitro studies indicated that this compound could induce apoptosis in cancer cell lines such as MDA-MB-231 (breast cancer) and Hs 578T (breast cancer) by activating caspase pathways.

  • Cell Viability Assay: A dose-dependent reduction in cell viability was observed with increasing concentrations of the compound.
  • Apoptosis Induction: Fluorescence assays showed a significant increase in apoptotic cells when treated with the compound compared to controls.
Cell Line IC50 (µM) Apoptotic Induction (%)
MDA-MB-2311570
Hs 578T2065

The biological activity of 2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol is attributed to its ability to interact with specific molecular targets:

  • Enzyme Inhibition: The compound may inhibit enzymes critical for cell proliferation in cancer cells by forming stable complexes with their active sites.
  • Receptor Modulation: It could also act as a ligand for certain receptors involved in cell signaling pathways, thereby modulating their activity.

Case Studies

  • Antimicrobial Activity Study:
    • A study conducted on various derivatives of the compound showed promising results against Gram-positive and Gram-negative bacteria. The research emphasized the importance of the methylsulfanyl group in enhancing antimicrobial efficacy.
  • Anticancer Activity Research:
    • In a series of experiments involving different cancer cell lines, it was observed that treatment with the compound led to significant apoptosis as measured by caspase-3 activation assays. This suggests that the compound could be a candidate for further development as an anticancer agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of substituted ethanolamines with variations in aromatic substituents and amino group modifications. Below is a detailed comparison with key analogs:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties/Applications
2-[Ethyl-(4-methylsulfanyl-benzyl)-amino]-ethanol 1249397-14-5 C₁₂H₁₉NOS 237.35 Ethyl, 4-methylsulfanylbenzyl Higher lipophilicity; potential antioxidant or receptor-targeting applications
2-[Ethyl-(4-methoxy-benzyl)-amino]-ethanol 1341861-46-8 C₁₂H₁₉NO₂ 223.29 Ethyl, 4-methoxybenzyl Reduced lipophilicity vs. methylsulfanyl analog; possible CNS activity
2-[(4-Methoxybenzyl)amino]ethanol 53332-62-0 C₁₀H₁₅NO₂ 195.23 4-methoxybenzyl Lower molecular weight; simpler structure; surfactant or intermediate uses
[2-(4-Methoxy-phenyl)-ethyl]-(4-methylsulfanyl-benzyl)-amine 331970-71-9 C₁₇H₂₁NOS 287.42 4-methoxyphenethyl, 4-methylsulfanylbenzyl Extended alkyl chain; increased hydrophobicity; possible pharmacokinetic advantages
2-[(4-Methoxy-benzyl)-Methyl-amino]-ethanol 151696-86-5 C₁₁H₁₇NO₂ 195.26 Methyl, 4-methoxybenzyl N-Methylation reduces basicity; potential for modified receptor binding

Key Comparative Insights

Lipophilicity and Solubility: The methylsulfanyl group in the target compound (C logP ~3.7 inferred) increases lipophilicity compared to the methoxy analog (C logP ~2.1). This difference may enhance membrane permeability but reduce aqueous solubility .

Synthetic Accessibility: Compounds like 2-[Ethyl-(4-methoxy-benzyl)-amino]-ethanol are synthesized via reductive amination or nucleophilic substitution, as evidenced by methods in related ethanolamine derivatives (e.g., reactions involving benzyl halides and ethanolamine) . The methylsulfanyl group may require protective strategies during synthesis to prevent oxidation to sulfoxide/sulfone derivatives .

Biological Activity Trends: Methoxy analogs (e.g., 53332-62-0) are often explored for mild biological effects due to their lower steric hindrance and polarity, whereas methylsulfanyl derivatives may exhibit stronger receptor binding or antioxidant properties .

Thermodynamic Stability :

  • Methylsulfanyl groups are less electron-donating than methoxy, which could influence the stability of intermediates in synthetic pathways or metabolic degradation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.